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Compound of Interest

Compound Name: X5050

Cat. No.: B8176035

This technical guide provides a comprehensive overview of the chemical properties,
mechanism of action, and experimental applications of X5050, a potent small-molecule inhibitor
of the Repressor Element-1 Silencing Transcription (REST) factor. This document is intended
for researchers, scientists, and drug development professionals interested in the therapeutic
potential of targeting REST in various neurological disorders.

Core Compound Information
Chemical Structure and Properties

X5050, a benzoimidazole-5-carboxamide derivative, has been identified as a selective inhibitor
of REST. Its key chemical and physical properties are summarized in the table below.

Property Value Reference
Molecular Formula C17H15N303

Molecular Weight 309.32 g/mol

CAS Number 2404756-81-4

Appearance White to light yellow solid

ECso 2.1 yM

SMILES O=C(C1=CC=C2N=C(C3=CC=

CC=C30)NC2=C1)NOCC=C
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Table 1: Physicochemical Properties of X5050

Mechanism of Action

X5050 functions by promoting the degradation of the REST protein, rather than inhibiting its
transcription, RNA splicing, or its binding to the Repressor Element-1 (RE1) sequence. This
leads to the de-repression of REST target genes, many of which are crucial for neuronal
function and survival, such as Brain-Derived Neurotrophic Factor (BDNF).

Signaling Pathway

The mechanism of X5050's action on the REST signaling pathway can be visualized as a multi-
step process. In pathological conditions such as Huntington's disease, elevated REST activity
leads to the repression of neuronal gene expression. X5050 intervenes by inducing the
degradation of the REST protein, thereby restoring the expression of these essential genes.
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 To cite this document: BenchChem. [An In-depth Technical Guide to X5050: A Novel REST
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8176035#x5050-molecular-weight-and-chemical-
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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